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Compound of Interest

Compound Name: Laquinimod

Cat. No.: B608466

A Meta-Analysis of Laquinimod Phase Ill Clinical
Trials: ALLEGRO and BRAVO

This comparison guide provides a detailed meta-analysis of the pivotal Phase Il clinical trials of
Laquinimod, ALLEGRO and BRAVO, for the treatment of relapsing-remitting multiple sclerosis
(RRMS). The guide is intended for researchers, scientists, and drug development
professionals, offering an objective comparison of the treatment's performance with supporting
experimental data.

Comparative Efficacy of Laquinimod

The ALLEGRO and BRAVO trials were large-scale, randomized, double-blind, placebo-
controlled studies designed to evaluate the efficacy and safety of a once-daily 0.6 mg oral dose
of Laquinimod in patients with RRMS. While the ALLEGRO trial met its primary endpoint, the
BRAVO trial did not initially meet its primary endpoint without a pre-specified sensitivity analysis
adjusting for baseline magnetic resonance imaging (MRI) characteristics.[1] However, pooled
data from both studies demonstrate a consistent effect of Laquinimod in reducing disability
progression and brain atrophy.

Table 1: Pooled Efficacy Outcomes of ALLEGRO and BRAVO Trials
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Data compiled from the ALLEGRO and BRAVO trial publications.

Comparative Safety and Tolerability

Laquinimod was generally well-tolerated in both trials. The most common adverse events
were headache, back pain, and arthralgia. A transient, asymptomatic elevation in liver enzymes
was observed in a small percentage of patients receiving Laquinimod.

Table 2: Pooled Safety and Tolerability Data from ALLEGRO and BRAVO Trials

Adverse Event Laquinimod (0.6 mg/day) Placebo
Any Adverse Event 82% 76%
Serious Adverse Events 9% 9%

Discontinuation due to Adverse

Events 6.4% 4.7%
Most Common Adverse Events
(>5%)
Headache 18.2% 15.1%
Back Pain 13.6% 8.2%
Arthralgia 7.2% 6.0%
Increased Liver Enzymes 5.9% 2.7%
Urinary Tract Infection 5.7% 4.2%
Cough 5.2% 3.1%
Abdominal Pain 5.0% 2.6%
Alanine Aminotransferase >3x

5% 2%

ULN

Data compiled from pooled safety analyses of the ALLEGRO and BRAVO trials.

Experimental Protocols
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Study Design and Patient Population

Both ALLEGRO and BRAVO were multicenter, randomized, double-blind, placebo-controlled,
parallel-group studies.[2][3] Patients aged 18 to 55 years with a diagnosis of RRMS according
to the McDonald criteria and an Expanded Disability Status Scale (EDSS) score of 0-5.5 were
eligible.[3] Participants were randomized to receive either 0.6 mg of Laquinimod or a matching
placebo orally once daily for 24 months.[2] The BRAVO study also included a reference arm of
interferon beta-1a.[1]

Efficacy Endpoints

The primary efficacy endpoint for both trials was the annualized relapse rate (ARR).[1][2] Key
secondary endpoints included the time to 3-month confirmed disability progression, defined as
an increase of at least 1.0 point on the EDSS if the baseline score was 5.0 or less, or an
increase of at least 0.5 points if the baseline score was 5.5, sustained for at least 3 months.[2]
[4] Other secondary endpoints included various MRI measures, such as the cumulative number
of gadolinium-enhancing (GdE) T1 lesions and new or enlarging T2 lesions.[2]

MRI Acquisition and Analysis

Brain MRI scans were performed at baseline and at regular intervals throughout the studies.
The analysis of brain volume change was conducted using the Structural Image Evaluation of
Normalized Atrophy (SIENA) method, a validated technique for measuring brain atrophy over
time.

Visualizations
Laquinimod Clinical Trial Workflow
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Caption: Workflow of the ALLEGRO and BRAVO Phase llI clinical trials.

Proposed Mechanism of Action of Laquinimod
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Caption: Dual mechanism of Laquinimod in immunomodulation and neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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